Cas no 1247485-41-1 (methyl 5-(chlorosulfonyl)-2,3-difluorobenzoate)

• Product Name: methyl 5-(chlorosulfonyl)-2,3-difluorobenzoate
• CAS No: 1247485-41-1
• MF: C₈H₅ClF₂O₄S
• MW: 270.637707471848
• CID: 4580481
• PubChem ID: 62660469
• Update Time: 2025-05-23

methyl 5-(chlorosulfonyl)-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)-2,3-difluorobenzoate
• Benzoic acid, 5-(chlorosulfonyl)-2,3-difluoro-, methyl ester

• Inchi： 1S/C8H5ClF2O4S/c1-15-8(12)5-2-4(16(9,13)14)3-6(10)7(5)11/h2-3H,1H3
• InChI Key： HBMVYZJBPPMTEG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(S(Cl)(=O)=O)=CC(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 5-(chlorosulfonyl)-2,3-difluorobenzoate

Comprehensive Overview of Methyl 5-(chlorosulfonyl)-2,3-difluorobenzoate (CAS No. 1247485-41-1)

Methyl 5-(chlorosulfonyl)-2,3-difluorobenzoate (CAS No. 1247485-41-1) is a highly specialized chemical compound widely utilized in pharmaceutical intermediates and advanced material synthesis. With the increasing demand for fluorinated compounds in drug development, this benzoate derivative has garnered significant attention due to its unique molecular structure and reactivity. Researchers and industries are particularly interested in its sulfonyl chloride functional group, which enables versatile transformations in organic synthesis.

In recent years, the compound has been linked to breakthroughs in bioconjugation and click chemistry, addressing key challenges in targeted drug delivery systems. Its difluorinated aromatic ring enhances metabolic stability, making it a valuable building block for proteolysis-targeting chimeras (PROTACs)—a hot topic in oncology research. The methyl ester moiety further facilitates downstream modifications, aligning with the growing trend of modular synthesis in medicinal chemistry.

From an industrial perspective, CAS 1247485-41-1 is often discussed in the context of green chemistry and atom economy. Innovations in catalytic processes have reduced waste generation during its production, resonating with the global push for sustainable manufacturing. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards for high-purity intermediates.

The compound’s role in electronic materials is another emerging focus area. Its fluorine-substituted benzene core contributes to low dielectric constants, appealing to the semiconductor industry for next-generation insulators. Patent analyses reveal a surge in applications related to OLED materials and photoresists, highlighting its cross-disciplinary relevance.

Safety data sheets emphasize proper handling protocols, though it remains non-listed under major hazardous classifications. Storage recommendations typically include anhydrous conditions and inert atmospheres to preserve its hydrolytic sensitivity. These practical insights are frequently searched by laboratory technicians and process engineers optimizing large-scale workflows.

Market reports project steady growth for 1247485-41-1, driven by expanding R&D in small-molecule therapeutics and functional materials. Suppliers increasingly highlight batch-to-batch consistency and scalability as competitive advantages, responding to end-user demands for reliable sourcing. Custom synthesis services also offer tailored derivatives, catering to niche applications in agrochemicals and liquid crystals.

In summary, methyl 5-(chlorosulfonyl)-2,3-difluorobenzoate exemplifies the convergence of cutting-edge science and industrial innovation. Its multifaceted applications—from precision medicine to advanced electronics—position it as a critical enabler of technological progress, with ongoing studies continually uncovering new potentials.